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Compound of Interest

Compound Name: Pentaerythritol tetranitrate

Cat. No.: B1201358 Get Quote

Pentaerythritol tetranitrate (PETN) is a powerful and widely used explosive, but its stability

relative to other common nitrate esters is a critical consideration for researchers, scientists, and

drug development professionals. This guide provides an objective comparison of the stability of

PETN with other significant nitrate esters, namely nitroglycerin (NG), ethylene glycol dinitrate

(EGDN), and erythritol tetranitrate (ETN), supported by experimental data.

Quantitative Stability Data
The stability of an explosive material is primarily assessed by its sensitivity to mechanical

stimuli (impact and friction) and its thermal stability. The following table summarizes the key

stability parameters for PETN and its counterparts. Lower values for impact sensitivity indicate

greater sensitivity, while higher values for friction sensitivity suggest lower sensitivity. For

thermal stability, a higher decomposition temperature indicates greater stability.
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Nitrate Ester
Impact Sensitivity
(J)

Friction Sensitivity
(N)

Decomposition
Temperature (°C)

PETN 3 - 4[1] 50 - 60[2][3] ~160[4]

Nitroglycerin (NG) ~0.2 < 2 ~50-60

Ethylene Glycol

Dinitrate (EGDN)
0.2 - 0.5 ~2 ~114

Erythritol Tetranitrate

(ETN)
3.6[5] 54[5] ~160

Analysis of Stability
From the data presented, PETN and ETN exhibit broadly similar impact and friction

sensitivities, positioning them as more stable than the highly sensitive liquid nitrate esters, NG

and EGDN.[1][5] PETN is known to be one of the more sensitive secondary explosives, yet it is

considerably less sensitive to mechanical shock than NG. The thermal stability of PETN is also

notable, with a decomposition onset temperature significantly higher than that of NG and

EGDN.[4] ETN, while structurally similar to PETN, is reported to have a slightly lower thermal

stability despite a similar decomposition temperature.[6]

Experimental Protocols
The data presented in this guide are derived from standardized experimental tests designed to

assess the stability of energetic materials. The methodologies for three key tests are detailed

below.

BAM Impact Test (UN Test 3(a)(i))
The BAM (Bundesanstalt für Materialforschung und -prüfung) impact test determines the

sensitivity of a substance to drop-weight impact.[7][8] A sample of the material is placed on an

anvil, and a specified weight is dropped from varying heights.[7] The lowest height at which an

explosion, flame, or audible report is observed in a set number of trials determines the impact

energy.[9] The apparatus consists of a drop weight, a guidance system, and a sample holder

assembly.[9]
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BAM Friction Test (UN Test 3(b)(i))
This test evaluates the sensitivity of a substance to frictional stimuli.[10] A small amount of the

test material is subjected to friction between a stationary porcelain pin and a moving porcelain

plate.[10][11] The load on the pin is varied, and the lowest load at which an explosion or

ignition occurs in a specified number of trials is recorded as the friction sensitivity.[10] The

apparatus consists of a friction device with a porcelain plate and pin, a loading arm, and

weights.[10]

Vacuum Thermal Stability Test (STANAG 4556)
This method is used to determine the thermal stability of explosives by measuring the volume

of gas evolved from a sample when heated under a vacuum at a constant temperature.[12][13]

[14] A known quantity of the explosive is placed in a glass tube, which is then evacuated and

heated in a constant temperature bath.[15] The volume of gas produced over a specific period

is measured using a manometer.[15] A larger volume of evolved gas indicates lower thermal

stability.

Abel Heat Test
The Abel heat test is a traditional method for assessing the chemical stability of nitrocellulose-

based energetic materials. A sample is heated at a constant temperature in a test tube, and a

strip of potassium iodide-starch paper is exposed to the evolving gases.[16][17] The time taken

for the paper to reach a standard tint due to the liberation of nitrogen oxides is a measure of

the material's stability.[17]

Visualizing Chemical and Experimental Processes
To further elucidate the concepts discussed, the following diagrams, generated using Graphviz

(DOT language), illustrate key pathways and workflows.
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Generalized decomposition pathway for nitrate esters.

Sample Preparation

Testing Procedure

Data Analysis

Obtain Explosive Sample

Place ~40 mm³ of sample
in steel sleeve assembly

Position assembly in
the impact apparatus

Release drop weight
from a specific height

Observe for reaction
(explosion, sound, flash)

Record 'Go' or 'No-Go'

Adjust drop height
(Bruceton method)

Repeat Test

Calculate 50% probability
of initiation (H₅₀)

After sufficient trials
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Experimental workflow for the BAM Impact Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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other-nitrate-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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